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Abstract

This technical guide provides a comprehensive overview of the known and predicted physical
properties of 3,3-Dimethylhexanal (CAS No: 55320-57-5). Due to a notable scarcity of
experimentally determined data in publicly accessible literature and databases, this document
presents a combination of the limited available experimental values and computationally
predicted data. Furthermore, this guide details the standard experimental protocols for
determining the key physical properties of liquid aldehydes, offering a methodological
framework for researchers.

Introduction

3,3-Dimethylhexanal is an organic compound with the molecular formula C8H160.[1][2] As a
branched-chain aldehyde, its physical properties are of interest in various fields, including
flavor and fragrance science, organic synthesis, and as a potential intermediate in the
development of pharmaceuticals and other specialty chemicals. An accurate understanding of
its physical properties is crucial for process design, formulation, and quality control.

This document serves to consolidate the available data for 3,3-Dimethylhexanal and to
provide standardized methodologies for its empirical characterization.

Physical and Chemical Properties
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The physical properties of 3,3-Dimethylhexanal are summarized in the table below. It is critical

to note that the majority of these values are computationally predicted and should be used as

estimates pending experimental verification.

Property Value Type Source
Molecular Formula C8H160 - PubChem[1]
Molecular Weight 128.21 g/mol Computed PubChem[1]
CAS Number 55320-57-5 - PubChem[1]
Boiling Point Not Available Experimental -
Melting Point Not Available Experimental -
Density Not Available Experimental -
Refractive Index Not Available Experimental -
Water Solubility Not Available Experimental -
LogP (Octanol-Water PubChem[1],
N o 2.5/2.40170 Computed

Partition Coefficient) LookChem[2]
Polar Surface Area

17.07 A2 Computed LookChem[2]
(PSA)
Kovats Retention 915.5 (Semi-standard )

Experimental PubChem[1]

Index

non-polar)

General Experimental Protocols for Physical
Property Determination

Given the absence of specific experimental data for 3,3-Dimethylhexanal, this section outlines

the standard methodologies for determining the key physical properties of a liquid aldehyde.

The boiling point is a fundamental physical property that indicates the temperature at which a

liquid's vapor pressure equals the surrounding atmospheric pressure.
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e Apparatus: A distillation apparatus consisting of a round-bottom flask, a distillation head with

a thermometer, a condenser, and a receiving flask. A heating mantle or oil bath is used for

controlled heating.

e Procedure:

[e]

The liquid sample (3,3-Dimethylhexanal) is placed in the round-bottom flask with a few
boiling chips to ensure smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation head to accurately measure the temperature of the vapor.

The sample is heated gently.

The temperature is recorded when it stabilizes as the liquid boils and the vapor condenses
into the receiving flask. This stable temperature is the boiling point.

The atmospheric pressure is also recorded, and the boiling point is corrected to standard
pressure if necessary.

Density is the mass per unit volume of a substance.

o Apparatus: A pycnometer (a small glass flask of a known volume) and an analytical balance.

e Procedure:

The empty pycnometer is weighed accurately.

It is then filled with the liquid sample, ensuring no air bubbles are present, and weighed
again.

The pycnometer is then emptied, cleaned, and filled with a reference substance of known
density (e.g., deionized water) at the same temperature, and weighed.

The density of the sample is calculated using the weights of the sample and the reference
substance and the known density of the reference.
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The refractive index is a measure of how much the path of light is bent, or refracted, when
entering a material.

e Apparatus: A calibrated Abbe refractometer.

e Procedure:

[¢]

A few drops of the liquid sample are placed on the prism of the refractometer.

o

The prism is closed, and the instrument is adjusted to bring the dividing line between the
light and dark fields into the crosshairs of the eyepiece.

[¢]

The refractive index is read directly from the instrument's scale.

[e]

The temperature at which the measurement is taken is recorded, as the refractive index is
temperature-dependent.

Solubility is the ability of a substance to dissolve in a solvent. For a liquid aldehyde, its solubility
in water is a key property.

e Procedure (Qualitative):

o A small amount of the sample (e.g., 0.1 mL) is added to a test tube containing a small
amount of the solvent (e.g., 2 mL of water).

o The mixture is agitated.

o The formation of a homogeneous solution indicates solubility, while the presence of two
distinct layers or a cloudy suspension indicates insolubility or partial solubility.

e Procedure (Quantitative):
o A saturated solution of the aldehyde in the solvent is prepared at a specific temperature.

o A known volume of the saturated solution is carefully removed, ensuring no undissolved
solute is included.
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o The amount of the dissolved aldehyde in that volume is determined using an analytical

technique such as gas chromatography (GC) or high-performance liquid chromatography
(HPLC).

o The solubility is then expressed in units such as g/L or mol/L.

Workflow for Physical Property Characterization

The following diagram illustrates a general workflow for the experimental determination of the

physical properties of a newly synthesized or uncharacterized liquid organic compound like 3,3-
Dimethylhexanal.
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Sample Preparation

Obtain/Synthesize 3,3-Dimethylhexanal
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Caption: General workflow for the characterization of physical properties.
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Conclusion

While experimental data on the physical properties of 3,3-Dimethylhexanal is limited, this

guide provides the most current available computed data to aid researchers. The included

general experimental protocols offer a solid foundation for the empirical determination of its
boiling point, density, refractive index, and solubility. It is strongly recommended that these

properties be experimentally determined for any application requiring precise values.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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